N-{4-[(3-ethoxypropanoyl)amino]-2,5-dimethoxyphenyl}benzamide

• IUPAC Name: N-[4-(3-ethoxypropanoylamino)-2,5-dimethoxyphenyl]benzamide
• InChI: InChI=1S/C20H24N2O5/c1-4-27-11-10-19(23)21-15-12-18(26-3)16(13-17(15)25-2)22-20(24)14-8-6-5-7-9-14/h5-9,12-13H,4,10-11H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: ZOFLMMKNBBWSRJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)NC1=CC(=C(C=C1OC)NC(=O)C2=CC=CC=C2)OC
• Molecular Formula: C20H24N2O5
• Molecular Weight: 372.4 g/mol

Description

N-{4-[(3-ethoxypropanoyl)amino]-2,5-dimethoxyphenyl}benzamide, commonly known as '25B-NBOMe', is a potent synthetic hallucinogenic drug. It belongs to the family of N-benzylphenethylamines and is structurally similar to the 2C family of psychedelics. This compound has gained significant attention in recent years due to its high potency and potential for abuse. In

Mechanism of Action

25B-NBOMe acts as a partial agonist at the serotonin 2A receptor, which is responsible for regulating mood, perception, and cognition. It binds to the receptor with high affinity, leading to altered signaling pathways and neurotransmitter release. This results in altered perception, mood, and thought processes, which are characteristic of the psychedelic experience.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 25B-NBOMe are not fully understood. However, it has been shown to increase heart rate, blood pressure, and body temperature. It can also cause pupil dilation, altered perception of time, and synesthesia. In high doses, it can lead to seizures, respiratory depression, and death.

Advantages and Limitations for Lab Experiments

The main advantage of using 25B-NBOMe in lab experiments is its high potency and selectivity for the serotonin 2A receptor. This allows researchers to investigate the mechanism of action of hallucinogenic drugs with greater precision. However, its potential for abuse and toxicity limit its use in lab experiments.

Future Directions

There is still much to be learned about the mechanism of action and biochemical and physiological effects of 25B-NBOMe. Future research could focus on investigating the long-term effects of exposure to this compound, as well as its potential therapeutic applications. Additionally, research could focus on developing safer and more selective compounds for investigating the serotonin 2A receptor.

Scientific Research Applications

Research on 25B-NBOMe has been limited due to its high potency and potential for abuse. However, it has been used in some studies to investigate the mechanism of action of hallucinogenic drugs. It has been shown to bind to the serotonin 2A receptor with high affinity, leading to altered perception, mood, and thought processes. Additionally, it has been used in some studies to investigate the effects of hallucinogenic drugs on brain function and behavior.